Cas no 69262-88-0 (1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one)

• Product Name: 1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one
• CAS No: 69262-88-0
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 5262456
• Update Time: 2026-03-09

1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one

• Inchi： 1S/C11H14OS/c1-8-4-6-10(7-5-8)11(12)9(2)13-3/h4-7,9H,1-3H3
• InChI Key： NYUUBSVOQJHROD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)(=O)C(SC)C

Additional information on 1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one

Professional Introduction to Compound with CAS No. 69262-88-0 and Product Name: 1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one

The compound with the CAS number 69262-88-0 and the product name 1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

At the core of understanding this compound lies its molecular structure, which consists of a phenyl ring substituted with a methyl group at the fourth position and a butanone backbone modified with a methylsulfanyl group at the second carbon. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Molecular modeling studies suggest that 1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one exhibits favorable interactions with biological targets, particularly those involved in inflammation and pain signaling pathways. These interactions are mediated by the compound's ability to modulate enzyme activity and receptor binding, offering a promising lead for the development of novel therapeutic agents.

In vitro studies have demonstrated that this compound demonstrates significant inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. The presence of the methylsulfanyl group appears to enhance its binding affinity to these enzymes, potentially leading to more potent anti-inflammatory effects compared to existing drugs on the market.

Furthermore, preliminary in vivo experiments have shown that 1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one exhibits low toxicity profiles when administered orally or intraperitoneally. This is particularly noteworthy as it suggests that the compound may have a favorable safety profile, reducing the risk of adverse effects associated with chronic drug use. These findings are crucial for advancing the compound into clinical trials, where patient safety is paramount.

The synthesis of 1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one has also been optimized to ensure high yield and purity, leveraging modern synthetic techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolution. These methods not only improve the efficiency of production but also minimize environmental impact, aligning with green chemistry principles.

One of the most exciting aspects of this compound is its potential application in combination therapies. Research indicates that when paired with other bioactive molecules, 1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one can synergistically enhance therapeutic outcomes. For instance, studies have shown that its interaction with certain antihypertensive agents can lead to a more pronounced reduction in blood pressure levels, suggesting its utility in managing cardiovascular diseases.

The growing body of evidence supporting the efficacy and safety of 1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one has prompted several pharmaceutical companies to invest in further clinical development. Phase I trials are currently underway to evaluate its pharmacokinetic behavior and tolerance in human subjects. These trials are expected to provide critical insights into dosing regimens and potential side effects, paving the way for larger-scale clinical investigations.

From a regulatory perspective, ensuring compliance with international standards is essential for the commercialization of this compound. Regulatory agencies such as the FDA and EMA have stringent guidelines for new drug applications, requiring comprehensive data on safety, efficacy, and quality. Researchers are working diligently to gather all necessary documentation to meet these requirements, ensuring that patients can access this promising therapeutic agent in the future.

The impact of 1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one extends beyond its direct therapeutic applications. Its unique chemical properties make it a valuable tool for researchers studying enzyme mechanisms and drug-receptor interactions. By providing insights into these fundamental processes, this compound can accelerate the discovery of new drugs across multiple therapeutic areas.

In conclusion, 1-(4-Methylphenyl)-2-methylsulfanylpropan-1-one represents a significant advancement in pharmaceutical research due to its promising biological activity, favorable safety profile, and potential for combination therapies. As further research unfolds, it is expected that this compound will play an increasingly important role in addressing various health challenges worldwide.